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Compound of Interest

Compound Name: u-73343

Cat. No.: B1202739

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information on the stability and storage of U-73343,

an inactive analog of the phospholipase C (PLC) inhibitor U-73122. Adherence to these

guidelines is crucial for maintaining the integrity and performance of the compound in

experimental settings.

Product Information
Chemical Name: 1-[6-[[(17β)-3-Methoxyestra-1,3,5(10)-trien-17-yl]amino]hexyl]-2,5-

pyrrolidinedione.

Molecular Formula: C₂₉H₄₂N₂O₃.[1]

Molecular Weight: 466.66 g/mol .

Primary Use: U-73343 serves as a negative control for its active analog, U-73122, in studies

investigating the role of phospholipase C (PLC).[2] It is structurally similar to U-73122 but

lacks the maleimide moiety, rendering it a very weak inhibitor of PLC.[3]

Additional Activities: Researchers should be aware that U-73343 is not entirely inert. It has

been shown to inhibit Panx1 currents, vasopressin- and GTPγS-induced Ca²⁺ influx in
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hepatocytes, and receptor-mediated phospholipase D (PLD) activation.[4] In some systems,

it has also been described as a protonophore.[2][5]

Stability and Storage Data
Proper storage is essential to ensure the long-term stability of U-73343. The compound is

available as an off-white solid powder and is typically shipped at ambient temperature.[1][6]

Table 1: Storage Conditions for Solid U-73343
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Table 2: Solubility of U-73343
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Table 3: Stability of U-73343 Stock Solutions
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Experimental Protocols
Protocol 1: Preparation of Stock Solutions
This protocol outlines the steps for preparing stock solutions of U-73343.

Materials:

U-73343 powder

High-purity solvent (DMSO, Ethanol, or Chloroform)

Sterile, airtight vials

Vortex mixer

Water bath or heating block (optional)

Procedure:

Equilibrate the U-73343 vial to room temperature before opening to prevent moisture

condensation.

Calculate the required amount of solvent to achieve the desired concentration (refer to Table

2 for solubility limits). For example, to make a 10 mM stock solution in DMSO, add 214.3 µL

of DMSO per 1 mg of U-73343 (based on MW 466.66).
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Add the solvent to the vial containing the U-73343 powder.

Cap the vial tightly and vortex thoroughly until the solid is completely dissolved.

If necessary, use gentle warming (e.g., a 37°C water bath) to aid dissolution in DMSO or

ethanol.

For DMSO solutions: It is critical to use fresh, anhydrous DMSO, as absorbed moisture can

decrease the solubility of the compound.[7]

Protocol 2: Storage and Handling of Stock Solutions
To prevent degradation and maintain activity, stock solutions must be stored correctly.

Procedure:

Aliquot: Dispense the stock solution into single-use aliquots in sterile, tightly sealed vials.

This is crucial to avoid repeated freeze-thaw cycles, which can degrade the compound.[2][7]

Storage Temperature: Store the aliquots at the appropriate temperature as outlined in Table

3. For long-term storage (up to 1 year), -80°C is recommended for solutions in solvent.[7]

Special Handling for Chloroform: For solutions made in chloroform, it is recommended to

aliquot into single-use volumes, evaporate the solvent to dryness under a stream of nitrogen,

and then store the resulting film at -20°C.[6] Reconstitute in the appropriate solvent before

use.

Usage: When ready to use, remove a single aliquot from the freezer and allow it to thaw

completely at room temperature before opening. Any unused portion of a thawed aliquot

should be discarded.

Protocol 3: A General Framework for Stability
Assessment
For researchers needing to validate stability under specific experimental conditions, a formal

stability study may be required. This protocol provides a general framework based on

pharmaceutical industry guidelines.[8][9][10]
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Objective: To determine the stability of U-73343 in a specific solvent and container system

under defined storage conditions.

Procedure:

Preparation: Prepare a batch of U-73343 stock solution as described in Protocol 1.

Initial Analysis (Time 0): Immediately after preparation, perform a baseline analysis.

Appearance: Visual inspection for color and clarity.

Purity/Assay: Use a stability-indicating analytical method, such as High-Performance

Liquid Chromatography (HPLC), to determine the initial purity and concentration.

Degradation Products: Characterize any initial degradation products.

Storage: Aliquot the solution and store under the desired conditions. Recommended test

conditions from guidelines include:

Long-term: 25°C ± 2°C / 60% RH ± 5% RH

Accelerated: 40°C ± 2°C / 75% RH ± 5% RH

Refrigerated: 5°C ± 3°C

Frozen: -20°C ± 5°C

Testing Frequency: Test the samples at predetermined intervals. A typical schedule for a 6-

month study would be at 0, 3, and 6 months.[9]

Analysis: At each time point, perform the same set of analyses as in the initial assessment

(Appearance, Purity/Assay, Degradation Products).

Evaluation: Compare the results over time to the initial data. A "significant change" is typically

defined as a failure to meet the established specification, such as a significant decrease in

purity or an increase in degradation products.[11]
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Caption: Structural comparison of U-73122 and its inactive analog U-73343.
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Caption: Workflow for preparing and storing U-73343 stock solutions.
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Caption: Decision logic for using U-73343 as a negative control.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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